Cas no 797029-43-7 (2-(6-Nitro-1-oxo-1,3-dihydro-isoindol-2-yl)-propionic acid)

• Product name: 2-(6-Nitro-1-oxo-1,3-dihydro-isoindol-2-yl)-propionic acid
• CAS No: 797029-43-7
• MF: C₁₁H₁₀N₂O₅
• MW: 250.2075
• MDL: MFCD05240367
• CID: 1074845
• PubChem ID: 3156649

2-(6-Nitro-1-oxo-1,3-dihydro-isoindol-2-yl)-propionic acid Chemical and Physical Properties

Names and Identifiers

• 2-(6-Nitro-1-oxo-1,3-dihydro-isoindol-2-yl)-propionic acid
• SR-01000323567-1
• SR-01000323567
• CS-0364725
• 2-(5-nitro-3-oxo-1H-isoindol-2-yl)propanoic acid
• 2-(6-nitro-1-oxoisoindolin-2-yl)propanoic acid
• SB64862
• AKOS016142898
• AKOS000266618
• NYTKWHBITYKXRB-UHFFFAOYSA-N
• 797029-43-7
• 2-(6-nitro-1-oxoisoindolin-2-yl)propanoicacid
• ALBB-021251
• 2H-isoindole-2-acetic acid, 1,3-dihydro-alpha-methyl-6-nitro-1-oxo-
• 2-(6-nitro-1-oxo-3H-isoindol-2-yl)propanoic acid

• MDL： MFCD05240367
• Inchi： InChI=1S/C11H10N2O5/c1-6(11(15)16)12-5-7-2-3-8(13(17)18)4-9(7)10(12)14/h2-4,6H,5H2,1H3,(H,15,16)
• InChI Key： NYTKWHBITYKXRB-UHFFFAOYSA-N
• SMILES： CC(C(=O)O)N1CC2=C(C=C(C=C2)[N+](=O)[O-])C1=O

Computed Properties

• Exact Mass: 250.05897142g/mol
• Monoisotopic Mass: 250.05897142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103Ų
• XLogP3: 0.8

2-(6-Nitro-1-oxo-1,3-dihydro-isoindol-2-yl)-propionic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT